4-bromo-2-(methylsulfanyl)phenol
Overview
Description
4-Bromo-2-(methylsulfanyl)phenol (4-BMS) is a small molecule that has become increasingly important in scientific research due to its unique properties and potential applications. 4-BMS is a brominated phenol that contains a sulfur atom in the ortho-position of the phenolic ring. It has been used for a variety of purposes in the scientific community, including as a reagent for organic synthesis, a catalyst for electrochemical reactions, and a ligand for metal complexes. In addition, 4-BMS has recently gained attention for its potential as a therapeutic agent for the treatment of various diseases.
Scientific Research Applications
4-bromo-2-(methylsulfanyl)phenol has a wide range of scientific research applications. It has been used as a reagent for organic synthesis, a catalyst for electrochemical reactions, and a ligand for metal complexes. In addition, 4-bromo-2-(methylsulfanyl)phenol has been used in the synthesis of a variety of compounds, including heterocyclic compounds, polymers, and organometallic compounds. It has also been used in the synthesis of pharmaceuticals, such as anti-cancer drugs and antibiotics.
Mechanism of Action
The mechanism of action of 4-bromo-2-(methylsulfanyl)phenol is not fully understood. However, it is believed to act as an antioxidant, scavenging reactive oxygen species and reducing oxidative stress. In addition, it has been shown to modulate the activity of enzymes involved in the metabolism of drugs and other compounds, as well as to interact with proteins and other biomolecules.
Biochemical and Physiological Effects
4-bromo-2-(methylsulfanyl)phenol has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that 4-bromo-2-(methylsulfanyl)phenol can inhibit the growth of cancer cells, modulate the activity of enzymes involved in drug metabolism, and reduce oxidative stress. In vivo studies have demonstrated that 4-bromo-2-(methylsulfanyl)phenol can reduce inflammation and improve glucose tolerance. In addition, 4-bromo-2-(methylsulfanyl)phenol has been shown to have anti-bacterial and anti-viral properties.
Advantages and Limitations for Lab Experiments
4-bromo-2-(methylsulfanyl)phenol has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it can be used in a wide range of applications. In addition, 4-bromo-2-(methylsulfanyl)phenol is stable, non-toxic, and has a low vapor pressure, making it suitable for use in a variety of laboratory settings. However, 4-bromo-2-(methylsulfanyl)phenol has several limitations. It is not soluble in aqueous solutions, and it can react with other compounds in aqueous solutions. In addition, 4-bromo-2-(methylsulfanyl)phenol is an unstable compound and can degrade over time.
Future Directions
There are a number of potential future directions for 4-bromo-2-(methylsulfanyl)phenol research. These include further investigation of its antioxidant, anti-inflammatory, and anti-bacterial properties, as well as its potential as a therapeutic agent for the treatment of various diseases. In addition, further research into the mechanism of action of 4-bromo-2-(methylsulfanyl)phenol and its interaction with proteins and other biomolecules could provide valuable insights into its potential therapeutic applications. Finally, further exploration of the synthesis of 4-bromo-2-(methylsulfanyl)phenol and its use in the synthesis of various compounds could lead to new and improved laboratory techniques.
Synthesis Methods
4-bromo-2-(methylsulfanyl)phenol can be synthesized using a variety of methods. One of the most common methods is the reaction of 4-bromophenol with methylsulfanyl chloride in the presence of a base catalyst. This method produces a high yield of 4-bromo-2-(methylsulfanyl)phenol and can be used in a wide range of applications. Other methods of synthesis include the reaction of 4-bromophenol with sulfur dioxide in the presence of a Lewis acid catalyst and the reaction of 4-bromophenol with dimethylsulfide in the presence of a base catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-2-(methylsulfanyl)phenol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-bromo-2-nitrophenol", "methyl mercaptan", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "copper powder", "sodium borohydride", "acetic acid", "sodium acetate", "hydrogen peroxide" ], "Reaction": [ "Step 1: Reduction of 4-bromo-2-nitrophenol to 4-bromo-2-aminophenol using sodium borohydride", "Step 2: Diazotization of 4-bromo-2-aminophenol with sodium nitrite and hydrochloric acid to form diazonium salt", "Step 3: Coupling of diazonium salt with methyl mercaptan in the presence of copper powder to form 4-bromo-2-(methylsulfanyl)phenol", "Step 4: Purification of the product by recrystallization from acetic acid and sodium acetate", "Step 5: Oxidation of the product with hydrogen peroxide to form 4-bromo-2-(methylsulfonyl)phenol (optional)" ] } | |
CAS RN |
89677-55-4 |
Product Name |
4-bromo-2-(methylsulfanyl)phenol |
Molecular Formula |
C7H7BrOS |
Molecular Weight |
219.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
